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Compound of Interest

Compound Name: SRT 1720 dihydrochloride

Cat. No.: B8084337 Get Quote

Technical Support Center: SRT1720
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term stability and effective use of

SRT1720 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing SRT1720 stock solutions?

A1: The most commonly recommended solvent for preparing SRT1720 stock solutions is

dimethyl sulfoxide (DMSO).[1][2][3][4][5][6] It is crucial to use a fresh, high-purity, anhydrous

grade of DMSO, as its hygroscopic nature can significantly impact the solubility of SRT1720.[1]

[3][6]

Q2: What are the recommended storage conditions and long-term stability of SRT1720 stock

solutions?

A2: For long-term stability, SRT1720 stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles and stored at low temperatures.[1][3] Specific storage recommendations

from various suppliers are summarized in the table below.

Q3: Can I store SRT1720 stock solutions at -20°C?

A3: Yes, storage at -20°C is an option, but the stability period is generally shorter compared to

storage at -80°C. Depending on the supplier, stock solutions in DMSO may be stable for 1 to 6
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months at -20°C.[1][3]

Q4: Is it necessary to aliquot my SRT1720 stock solution?

A4: Yes, it is highly recommended to aliquot the stock solution into single-use volumes.[1][3]

This practice prevents product inactivation that can result from repeated freeze-thaw cycles.[1]

[3]

Q5: What should I do if I observe precipitation in my SRT1720 stock solution?

A5: If precipitation occurs, you can gently warm the tube at 37°C for 10 minutes and/or use an

ultrasonic bath to aid in redissolving the compound.[7] If precipitation is observed during the

preparation of working solutions for in vivo experiments, heating and/or sonication can also be

used.[1]
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Issue Possible Cause(s) Recommended Solution(s)

Difficulty Dissolving SRT1720

1. Suboptimal solvent quality

(e.g., old or wet DMSO).2.

Insufficient mixing.3.

Compound has precipitated

out of solution.

1. Use fresh, anhydrous grade

DMSO.[3][6]2. Vortex or

sonicate the solution to ensure

thorough mixing.[1][4]3. Gently

warm the solution at 37°C

and/or sonicate to redissolve

the precipitate.[7]

Precipitation in Working

Solution

1. The concentration of

SRT1720 exceeds its solubility

in the final buffer.2. The

working solution was not

prepared freshly.

1. Ensure the final

concentration is within the

solubility limits for the chosen

solvent system. For in vivo

studies, consider using co-

solvents like PEG300 and

Tween-80 to improve solubility.

[1]2. For in vivo experiments, it

is recommended to prepare

the working solution fresh on

the day of use.[1]

Inconsistent or No Biological

Effect

1. Inactive compound due to

improper storage or multiple

freeze-thaw cycles.2. Incorrect

dosage or concentration.3.

SRT1720 may not be a direct

activator of SIRT1 under all

experimental conditions.

1. Ensure stock solutions are

stored correctly at -80°C and

aliquoted to avoid degradation.

[1][3]2. Verify the final

concentration of SRT1720 in

your assay. The EC₅₀ for

SIRT1 activation is

approximately 0.16 µM.[2][5]3.

Be aware that some studies

suggest SRT1720's activation

of SIRT1 is dependent on the

substrate used, particularly

those with a fluorophore tag.[8]

[9]

Cell Toxicity Observed 1. High concentrations of

SRT1720.2. High

1. Higher concentrations of

SRT1720 (e.g., 15 µM) have
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concentration of DMSO in the

final culture medium.

been shown to cause a

modest decrease in cell

viability.[3][10] Perform a dose-

response curve to determine

the optimal non-toxic

concentration for your cell

type.2. Ensure the final

concentration of DMSO in the

cell culture medium is at a non-

toxic level, typically below

0.1%.

Data Presentation
Table 1: Summary of Long-Term Stability Data for SRT1720 Stock Solutions

Solvent
Storage
Temperature

Stability Period Source(s)

DMSO -80°C 1 year [1][3][4]

DMSO -20°C 6 months [1]

DMSO -80°C 6 months [6]

DMSO -20°C 1 month [3][6]

Experimental Protocols
Protocol for Preparation of SRT1720 Stock Solution

Materials:

SRT1720 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials
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Vortex mixer and sonicator

Procedure:

1. Allow the SRT1720 powder vial to equilibrate to room temperature before opening to

prevent condensation.

2. Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,

10 mM). Refer to the manufacturer's datasheet for the specific molecular weight of your

batch.

3. Add the calculated volume of fresh DMSO to the vial of SRT1720 powder.

4. Vortex the solution thoroughly to dissolve the compound. If necessary, use an ultrasonic

bath to aid dissolution.[4]

5. Once fully dissolved, aliquot the stock solution into single-use, sterile tubes.

6. Store the aliquots at -80°C for long-term storage (up to 1 year).[1][3][4]

Mandatory Visualizations
Signaling Pathway
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Caption: SRT1720 activates SIRT1, leading to downstream effects on key cellular pathways.

Experimental Workflow
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Caption: General experimental workflow for using SRT1720 stock solutions in cell-based

assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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